Cas no 145948-06-7 (2-Acetyl-4-chloropyrimidine)

• Product Name: 2-Acetyl-4-chloropyrimidine
• CAS No: 145948-06-7
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• CID: 1080257
• PubChem ID: 18971554
• Update Time: 2025-04-20

2-Acetyl-4-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-4-chloropyrimidine
• 145948-06-7
• SCHEMBL8159378
• DB-313483
• 1-(4-Chloropyrimidin-2-yl)ethanone

• Inchi： 1S/C6H5ClN2O/c1-4(10)6-8-3-2-5(7)9-6/h2-3H,1H3
• InChI Key： TVYLTUKKJWDWTN-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(C(C)=O)=N1

Computed Properties

• Exact Mass: 156.0090405g/mol
• Monoisotopic Mass: 156.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.8Ų